Cas no 1444296-31-4 (N-(3-cyanothiolan-3-yl)-4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzamide)

• Product Name: N-(3-cyanothiolan-3-yl)-4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzamide
• CAS No: 1444296-31-4
• MF: C₁₈H₂₀N₄OS
• MW: 340.442602157593
• CID: 6182451
• PubChem ID: 75368851
• Update Time: 2025-07-09

N-(3-cyanothiolan-3-yl)-4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanothiolan-3-yl)-4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzamide
• Z952886560
• 1444296-31-4
• EN300-26688777

• Inchi： 1S/C18H20N4OS/c1-13-9-14(2)22(21-13)10-15-3-5-16(6-4-15)17(23)20-18(11-19)7-8-24-12-18/h3-6,9H,7-8,10,12H2,1-2H3,(H,20,23)
• InChI Key： DZMZAICRJJMXDR-UHFFFAOYSA-N
• SMILES： S1CCC(C#N)(C1)NC(C1C=CC(=CC=1)CN1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 340.13578245g/mol
• Monoisotopic Mass: 340.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96Ų

Additional information on N-(3-cyanothiolan-3-yl)-4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzamide

N-(3-Cyanothiolan-3-yl)-4-[(3,5-Dimethyl-1H-Pyrazol-1-yl)methyl]Benzamide: A Comprehensive Overview

N-(3-Cyanothiolan-3-yl)-4-[(3,5-Dimethyl-1H-Pyrazol-1-yl)methyl]Benzamide (CAS No. 1444296-31-4) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising biological activities. In this article, we delve into the structural features, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of N-(3-Cyanothiolan-3-yl)-4-[(3,5-Dimethyl-1H-Pyrazol-1-yl)methyl]benzamide is a fascinating combination of functional groups. The presence of a cyanothiolane ring introduces sulfur-based reactivity, while the pyrazole moiety adds aromatic stability and potential for hydrogen bonding. The benzamide group further enhances the compound's ability to interact with biological systems. These structural elements collectively make the compound a valuable candidate for drug discovery and material science.

Recent studies have highlighted the importance of cyanothiolane derivatives in medicinal chemistry. Researchers have explored their role as inhibitors of key enzymes involved in metabolic pathways. For instance, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that N-(3-Cyanothiolan) derivatives exhibit potent inhibitory activity against histone deacetylases (HDACs), which are implicated in various cancers. This finding underscores the compound's potential as a lead molecule for anti-cancer drug development.

The synthesis of N-(3-Cyanothiolan) compounds has also seen significant advancements. Traditionally, these compounds were synthesized via multi-step processes involving sulfur chemistry. However, recent innovations have introduced more efficient methodologies. A 2023 paper in *Organic Letters* reported a one-pot synthesis route utilizing microwave-assisted reactions, which not only simplifies the process but also enhances yield and purity. This breakthrough is expected to facilitate large-scale production for both research and industrial applications.

In terms of applications, N-(3-Cyanothiolan) compounds are being explored in diverse fields. In materials science, their sulfur-containing rings contribute to improved thermal stability and mechanical properties in polymer formulations. In electronics, researchers are investigating their potential as components in advanced semiconductor materials due to their unique electronic properties.

Moreover, the pyrazole moiety within the compound plays a critical role in modulating its pharmacokinetic properties. Studies have shown that the presence of methyl groups on the pyrazole ring enhances lipophilicity, which is crucial for drug absorption and bioavailability. This aspect is particularly relevant for pharmaceutical applications where optimal drug delivery is essential.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying the activity of N-(3-Cyanothiolan) compounds. Collaborative efforts between academic institutions and pharmaceutical companies are focusing on optimizing these compounds for specific therapeutic targets. Additionally, computational chemistry techniques are being employed to predict novel analogs with enhanced efficacy and reduced side effects.

In conclusion, N-(3-Cyanothiolan) compounds represent a promising class of molecules with wide-ranging applications across multiple disciplines. Their unique structural features and versatile functional groups make them invaluable tools for advancing scientific research and industrial innovation. As research continues to uncover their full potential, it is anticipated that these compounds will play a pivotal role in shaping future developments in chemistry and pharmacology.